1-(4-Methyl-1,3-thiazol-2-yl)piperazine

• IUPAC Name: 4-methyl-2-piperazin-1-yl-1,3-thiazole
• InChI: InChI=1S/C8H13N3S/c1-7-6-12-8(10-7)11-4-2-9-3-5-11/h6,9H,2-5H2,1H3
• InChI Key: UGWOIKOTDJQPST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)N2CCNCC2
• Molecular Formula: C8H13N3S
• DSSTOX Substance ID: DTXSID20560818
• Molecular Weight: 183.28 g/mol
• CAS RN: 40615-11-0

Description

“1-(4-Methyl-1,3-thiazol-2-yl)piperazine” is a chemical compound with the CAS Number: 40615-11-0. It has a molecular weight of 183.28. The IUPAC name for this compound is 1-(4-methyl-1,3-thiazol-2-yl)piperazine.

Molecular Structure Analysis

The InChI code for “1-(4-Methyl-1,3-thiazol-2-yl)piperazine” is 1S/C8H13N3S/c1-7-6-12-8(10-7)11-4-2-9-3-5-11/h6,9H,2-5H2,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“1-(4-Methyl-1,3-thiazol-2-yl)piperazine” is a liquid at room temperature.

Scientific Research Applications

Subheading Anticancer Evaluation of Substituted 1,3-Thiazoles

Polyfunctional substituted 1,3-thiazoles, specifically those with a piperazine substituent at C2 of the 1,3-thiazole cycle, have been studied for their anticancer activity. Screening was conducted on various cancer cell lines, revealing certain compounds, including 1-(4-((4-methylphenyl)-sulfonyl)-2-phenyl-1,3-thiazol-5-yl)piperazine, as notably effective. The anticancer efficacy was evaluated in vitro on 60 cell lines across various cancer types, demonstrating promising results (Turov, 2020).

Anti-inflammatory and Antimicrobial Applications

Subheading Anti-inflammatory Activity of Bis-Thiazole Derivatives

A series of 1-(4-substituted)-2-(-4-(piperazine-1-yl) bis-thiazole-5-yl) 2-Methyl-4-Nitro-1H-imidazole-1-yl) ethanon compounds were synthesized and evaluated for their anti-inflammatory activity. The compounds demonstrated significant in vitro anti-inflammatory activity, with notable membrane stabilization and in vivo anti-inflammatory efficacy in carrageenin-induced rat paw edema models (Ahmed et al., 2017).

Subheading Antimicrobial Activity of Thiazolidinone Derivatives

Novel 1,3,4-thiadiazole amide compounds containing piperazine showed inhibitory effects against Xanthomonas campestris pv. oryzae and certain antiviral activity against tobacco mosaic virus. This indicates the potential of these compounds in developing antimicrobial and antiviral agents (Xia, 2015).

Subheading Novel Bis(Pyrazole-Benzofuran) Hybrids as Bacterial Biofilm Inhibitors

Bis(pyrazole-benzofuran) hybrids with a piperazine linker were synthesized and evaluated for their antibacterial and cytotoxic activities. These compounds demonstrated significant inhibitory activity against different bacterial strains and cell lines, with notable efficacy against E. coli, S. aureus, and S. mutans strains. The inhibitory activity against MurB enzyme and the biofilm inhibition potential highlight the significance of these compounds in combating bacterial infections (Mekky & Sanad, 2020).

Safety and Hazards

This compound is associated with several hazard statements including H302, H315, H318, and H335. These codes correspond to specific hazards related to harmful ingestion, skin irritation, eye damage, and respiratory irritation respectively. It’s recommended to handle this compound with appropriate safety measures.

Synthesis routes and methods

Procedure details

A mixture of 1.33 mmol 2-iodo-4-methyl-thiazole, 4.00 mmol piperazine and 4.00 mmol triethylamine in 4 ml tetrahydrofuran in a sealed tube was heated at 160° C. for 2 h under microwave irradiation. The reaction mixture was concentrated and the residue was purified by chromatography (SiO2, methanol/dichloromethane) to afford the title compound as a yellow oil (yield 65%). MS (m/e): 184.3 (M+H+, 100%).